Cas no 170875-37-3 (2,4,6-Tribromopyridine 1-oxide)

• Product Name: 2,4,6-Tribromopyridine 1-oxide
• CAS No: 170875-37-3
• MF: C₅H₂Br₃NO
• MW: 331.787478923798
• CID: 840111
• Update Time: 2026-04-29

2,4,6-Tribromopyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromopyridine 1-oxide
• 2,4,6-tribromo-1-oxidopyridin-1-ium
• 2-4-6-Tribromopyridine-1-oxide
• 2,3-DIHYDROBENZOFURAN
• 2,4,6-Tribromo-1-oxy-pyridine
• 2,4,6-tribromopyridine N-oxide
• 2,4,6-tribromopyridyl-N-oxide

• Inchi： InChI=1S/C5H2Br3NO/c6-3-1-4(7)9(10)5(8)2-3/h1-2H
• InChI Key： ZRJWVDPFQQNDSX-UHFFFAOYSA-N
• SMILES： C1=C(C=C(Br)[N+](=C1Br)[O-])Br

Computed Properties

• Exact Mass: 328.76900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 25.46000
• LogP: 3.40260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4,6-Tribromopyridine 1-oxide

2,4,6-Tribromopyridine 1-oxide (CAS No. 170875-37-3): An Overview of Its Properties, Applications, and Recent Research

2,4,6-Tribromopyridine 1-oxide (CAS No. 170875-37-3) is a brominated pyridine derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique electronic and steric properties, making it a valuable building block in various synthetic pathways and applications.

The molecular structure of 2,4,6-Tribromopyridine 1-oxide consists of a pyridine ring substituted with three bromine atoms at the 2, 4, and 6 positions, and an oxide group at the 1 position. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule. The bromine substituents are highly electronegative, which can influence the electronic distribution within the pyridine ring and affect its reactivity in various chemical reactions.

In terms of physical properties, 2,4,6-Tribromopyridine 1-oxide is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics make it suitable for use in a wide range of synthetic protocols and analytical techniques.

The synthesis of 2,4,6-Tribromopyridine 1-oxide typically involves the oxidation of 2,4,6-tribromopyridine using an oxidizing agent such as meta-chloroperoxybenzoic acid (mCPBA). This reaction is carried out under carefully controlled conditions to ensure high yield and purity. The resulting product can be further purified by recrystallization or column chromatography to meet the stringent requirements of various applications.

In the realm of pharmaceutical research, 2,4,6-Tribromopyridine 1-oxide has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities and potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2,4,6-Tribromopyridine 1-oxide exhibit potent antiviral activity against several RNA viruses. This finding highlights the potential of this compound as a starting point for the design of novel antiviral agents.

Beyond its pharmaceutical applications, 2,4,6-Tribromopyridine 1-oxide has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as conductive polymers and organic semiconductors. Research in this area has focused on incorporating 2,4,6-Tribromopyridine 1-oxide into polymer backbones to enhance their electrical conductivity and stability under various environmental conditions.

The environmental impact of compounds like 2,4,6-Tribromopyridine 1-oxide is another important consideration. Studies have been conducted to assess its biodegradability and potential ecotoxicity. While initial results suggest that it has low toxicity to aquatic organisms at environmentally relevant concentrations, ongoing research is necessary to fully understand its long-term environmental impact.

In conclusion, 2,4,6-Tribromopyridine 1-oxide (CAS No. 170875-37-3) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an important building block for the development of new materials and drugs. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in various scientific disciplines.